Cas no 62582-15-4 (1-Propyne-1-thiol, 3-(4-nitrophenoxy)-)

• Product Name: 1-Propyne-1-thiol, 3-(4-nitrophenoxy)-
• CAS No: 62582-15-4
• MF: C₉H₇NO₃S
• MW: 209.221781015396
• CID: 439325
• PubChem ID: 15890187
• Update Time: 2025-04-19

1-Propyne-1-thiol, 3-(4-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1-Propyne-1-thiol, 3-(4-nitrophenoxy)-
• 3-(4-nitrophenoxy)prop-1-yne-1-thiol
• DTXSID80579163
• 62582-15-4

• Inchi： 1S/C9H7NO3S/c11-10(12)8-2-4-9(5-3-8)13-6-1-7-14/h2-5,14H,6H2
• InChI Key： NQVAOWBMOGQRLA-UHFFFAOYSA-N
• SMILES： SC#CCOC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 209.01471
• Monoisotopic Mass: 209.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 56Ų

Experimental Properties

• PSA: 52.37